Urobilinogen

• IUPAC Name: 3-[2-[[3-(2-carboxyethyl)-5-[(3-ethyl-4-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(4-ethyl-3-methyl-5-oxo-1,2-dihydropyrrol-2-yl)methyl]-4-methyl-1H-pyrrol-3-yl]propanoic acid
• InChI: InChI=1S/C33H44N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h26-27,34-35H,7-15H2,1-6H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41)
• InChI Key: OBHRVMZSZIDDEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)NC1CC2=C(C(=C(N2)CC3=C(C(=C(N3)CC4C(=C(C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C
• Molecular Formula: C33H44N4O6
• DSSTOX Substance ID: DTXSID601105823
• Molecular Weight: 592.7 g/mol
• Physical Description: Solid
• CAS No.: 14684-37-8

Description

Urobilinogen is a yellow-brown coloured compound that is produced in the intestines as a product of the breakdown of bilirubin, a pigment derived from the breakdown of red blood cells. It is then absorbed into the bloodstream and excreted in the urine. It is also found in the faeces, where it is produced by the bacterial breakdown of bile pigments. This compound has been studied extensively in the laboratory, and its biochemical and physiological effects have been well documented.

Scientific Research Applications

• Urobilinogen's clinical significance lies in its relationship to hemoglobin metabolism, hepatic insufficiency, and the presence or absence of bile in the intestine. It is considered to originate from bacterial decomposition of bile in the intestine, although some studies suggest it could also originate in the liver itself (Wilbur & Addis, 1914).

• This compound is present in the urine and feces of subjects without liver or biliary tract disease. The tests for this compound are important in the clinical study of jaundice and hepatic function (Watson, 1937).

• The average daily elimination of this compound varies in health and disease, including conditions like pernicious anemia. Standardization of methods for its estimation is crucial for accurate clinical assessments (Watson, 1931).

• The per diem excretion of this compound in various forms of jaundice and liver disease helps in understanding hepatic function and the pathophysiology of these conditions (Watson, 1937).

• This compound's presence in urine might have a relationship with dietary choices, such as the preference for salty or sweet foods (Qadir & Hameed, 2019).

• This compound has been shown to have antioxidant functions, which could have implications in various health conditions (Nakamura, Sato, Akiba, & Ohnishi, 2006).

• The renal excretion of this compound in dogs has been studied, providing insights into the excretion mechanisms of this compound, which could be relevant for human health as well (Levy, Lester, & Levinsky, 1968).

• The identification of bilirubin reduction products formed by Clostridium perfringens, including this compound, contributes to the understanding of urobilinoid metabolism in the gastrointestinal tract (Vítek et al., 2006).

Mechanism of Action

Target of Action

Urobilinogen is a by-product of bilirubin reduction . Its primary targets are the liver and the intestines, where it is formed by the bacterial enzyme bilirubin reductase . The liver and intestines play a crucial role in the metabolism and excretion of this compound .

Mode of Action

This compound interacts with its targets through a series of biochemical reactions. It is formed in the intestines by the bacterial enzyme bilirubin reductase . About half of the this compound formed is reabsorbed and taken up via the portal vein to the liver, enters circulation, and is excreted by the kidney .

Biochemical Pathways

The formation of this compound is part of the heme catabolic pathway . Bilirubin, a catabolic product of heme metabolism, is reduced to this compound in the intestines by bacterial action . This compound can then be further reduced to form stercobilinogen, which can be oxidized to stercobilin . These transformations contribute to the characteristic color of feces and urine .

Pharmacokinetics

The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). This compound is formed in the intestines, absorbed into the bloodstream, distributed to the liver via the portal vein, and then excreted by the kidneys . This process is part of the enterohepatic circulation .

Result of Action

The action of this compound results in several physiological effects. It contributes to the yellow pigmentation of urine and the brownish color of feces . Elevated levels of this compound may indicate conditions such as hemolytic anemia, liver disease, or increased reabsorption due to a large hematoma .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, in liver disease, the intrahepatic this compound cycle is inhibited, leading to increased this compound levels . Additionally, treatment with broad-spectrum antibiotics can destroy the intestinal bacterial flora, affecting the production of this compound in the gut .

Safety and Hazards

Excess urobilinogen in urine may indicate liver diseases, such as viral hepatitis, cirrhosis, or liver damage. It is caused by drugs, toxic substances, or conditions associated with increased red blood cell destruction (hemolytic anemia).

Future Directions

Urobilinogen in urine test may be part of a urinalysis, a test that measures different cells, chemicals, and other substances in your urine. A urinalysis is often used to check your general health. It can also help diagnose diseases that affect the liver and many other medical conditions.

Biochemical Analysis

Biochemical Properties

Urobilinogen interacts with various enzymes and proteins in the body. It is formed in the intestines by the bacterial enzyme bilirubin reductase . This interaction between bilirubin and bilirubin reductase is crucial for the formation of this compound .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. For instance, increased amounts of bilirubin are formed in hemolysis, which generates increased this compound in the gut . In liver disease (such as hepatitis), the intrahepatic this compound cycle is inhibited, also increasing this compound levels .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It is converted to the yellow pigmented urobilin apparent in urine . The this compound in the intestine is directly reduced to brownish color stercobilin, which gives the feces their characteristic color .

Temporal Effects in Laboratory Settings

In a laboratory setting, this compound can undergo changes over time. For instance, this compound forms a pink color when reacted with Ehrlich’s reagent . This reaction can detect levels as low as 0.1 Ehrlich unit .

Metabolic Pathways

This compound is involved in the metabolic pathway of bilirubin metabolism . It is the catabolic product of heme metabolism and has elaborate physiologic mechanisms for its detoxification and disposition .

Transport and Distribution

This compound is transported and distributed within cells and tissues. About half of the this compound formed is reabsorbed and taken up via the portal vein to the liver, enters circulation and is excreted by the kidney .

Subcellular Localization

The subcellular localization of this compound is primarily within the intestines and liver, where it is formed and metabolized respectively . It also enters circulation and can be found in the kidneys where it is excreted .